1-(Trimethylsilyl)azonan-2-one

• CAS No.: 14468-91-8
• Molecular Formula: C11H23NOSi
• Molecular Weight: 213.39 g/mol
• IUPAC Name: 1-trimethylsilylazonan-2-one
• InChI: InChI=1S/C11H23NOSi/c1-14(2,3)12-10-8-6-4-5-7-9-11(12)13/h4-10H2,1-3H3
• InChI Key: BXPBIOBRENJHTH-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)N1CCCCCCCC1=O

Description

1-(Trimethylsilyl)azonan-2-one is a nine-membered lactam (azonan-2-one) functionalized with a trimethylsilyl (TMS) group. The TMS group enhances steric bulk and electronic stabilization, which can influence reactivity in ring-opening or polymerization reactions .

Biological Activity

Chemical Structure and Properties

1-(Trimethylsilyl)azonan-2-one is a nitrogen-containing heterocyclic compound characterized by the presence of a trimethylsilyl group. The silyl group enhances the compound's stability and solubility, making it a valuable candidate in medicinal chemistry.

Structural Formula

The chemical structure can be represented as follows:

$$\text{C}_x\text{H}_y\text{N}_z\text{Si}$$

Where $x,y,$ and $z$ correspond to the number of carbon, hydrogen, and nitrogen atoms in the compound.

1-(Trimethylsilyl)azonan-2-one exhibits various biological activities, primarily through its interaction with cellular pathways:

• Antioxidant Activity : The compound has shown potential in scavenging free radicals, thereby reducing oxidative stress in cells.
• Anti-inflammatory Effects : It modulates inflammatory responses by inhibiting pro-inflammatory cytokines such as TNF-α and IL-6.
• Neuroprotective Properties : Studies indicate that it may protect neuronal cells from apoptosis induced by oxidative agents.

In Vitro Studies

In vitro studies have demonstrated that 1-(Trimethylsilyl)azonan-2-one can significantly reduce cell viability loss in various cell lines exposed to oxidative stressors. For example:

Concentration (µM)	Cell Viability (%)	Oxidative Stressor
0.5	90	H₂O₂
1	85	Acrolein
5	75	Acrolein

These results suggest a dose-dependent protective effect against oxidative damage.

Case Study 1: Neuroprotection in Neuronal Cells

A study investigated the neuroprotective effects of 1-(Trimethylsilyl)azonan-2-one on Neuro-2a cells subjected to acrolein-induced toxicity. The findings indicated that treatment with the compound at concentrations of 1 µM and above significantly improved cell survival rates compared to untreated controls.

Case Study 2: Anti-inflammatory Response

Another study assessed the anti-inflammatory properties of the compound in macrophage cell lines. The results showed a marked decrease in TNF-α production when cells were treated with 1-(Trimethylsilyl)azonan-2-one, highlighting its potential as an anti-inflammatory agent.

Research Findings

Recent research has focused on elucidating the pharmacological profiles of 1-(Trimethylsilyl)azonan-2-one. Key findings include:

• Mechanistic Insights : It was found that the compound activates Nrf2 pathways, leading to enhanced expression of antioxidant enzymes.
• Synergistic Effects : When combined with other compounds, such as curcumin or quercetin, there was an observed increase in bioactivity, suggesting potential for combination therapies.

Comparison with Similar Compounds

a) 1-(Trimethylsilyl)piperidine-2-one (6-membered lactam)

• Structure : A six-membered lactam with a TMS group on the nitrogen.
• Synthesis : Prepared via silylation of piperidine-2-one under basic conditions .
• Reactivity : Exhibits lower ring strain compared to smaller lactams, enabling selective N-functionalization. The TMS group stabilizes intermediates in nucleophilic acyl substitutions .
• Applications : Used as a precursor in alkaloid synthesis and polymer science.

b) 1-(Trimethylsilyl)azonan-2-one (9-membered lactam)

• Structure : Larger ring size confers reduced ring strain and increased flexibility.
• Reactivity : The TMS group may hinder intermolecular interactions, favoring intramolecular cyclizations. Reported azonan-2-one derivatives undergo acylation reactions (e.g., 1-(2-(Benzyloxy)acetyl)azonan-2-one ).
• Applications : Macrocyclic intermediates in natural product synthesis .

Table 1: Comparison of Silylated Lactams

Property	1-(TMS)piperidine-2-one	1-(TMS)azonan-2-one (Inferred)
Ring Size	6-membered	9-membered
Molecular Weight	~183 g/mol	~225 g/mol (estimated)
Key Reactivity	Nucleophilic acyl substitution	Macrocyclization
Thermal Stability	High (low strain)	Moderate (flexible ring)

Silylated Aziridines and Triazoles

a) 1-(Thienyl)-2-(Trimethylsilyl)aziridine

• Structure : Three-membered ring with TMS and thienyl groups .
• Reactivity: High ring strain drives rapid cycloadditions (e.g., triazole formation with acetylene). TMS stabilizes transition states, accelerating reactions 3× faster than non-silylated analogs .
• Limitations : Sensitive to silica gel, leading to ring contraction during chromatography .

b) 1-(Trimethylsilyl)-1H-benzotriazole

• Structure : Benzotriazole with TMS on nitrogen .
• Reactivity : Functions as a silicon-based protecting group for alcohols and amines. Boiling point: 125–126°C at 3 mmHg .
• Applications : Reagent in peptide synthesis and heterocycle functionalization .

Table 2: Silylated Small-Ring Heterocycles

Compound	Ring Size	Key Reactivity	Stability
1-(TMS)aziridine	3	Cycloaddition, thermal decomposition	Low (silica-sensitive)
1-(TMS)-1H-benzotriazole	Non-cyclic	Protecting group reactions	High

Silicon-Containing Macrocycles

a) 1-Sila-2-azacyclopentane Derivatives

• Structure : Five-membered sila-azacycles with ethoxy and silyl groups .
• Reactivity : Undergo alcoholysis and arylation; silicon integration alters ring electronics versus carbon analogs.
• Applications : Models for silicon-based polymer research .

b) 1-(TMS)azonan-2-one vs. Sila-azacycles

• Electronic Effects: TMS in azonan-2-one acts as an electron donor, while sila-azacycles feature Si–N bonds with distinct polarization .
• Synthetic Utility : Sila-azacycles require specialized precursors (e.g., trichlorophenylmethane ), whereas TMS-lactams are modularly synthesized from parent lactams .